2-((6,8-dimethyl-5,7-dioxo-2-(m-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(3-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C25H25N5O4S/c1-5-34-18-11-9-17(10-12-18)26-19(31)14-35-23-20-22(29(3)25(33)30(4)24(20)32)27-21(28-23)16-8-6-7-15(2)13-16/h6-13H,5,14H2,1-4H3,(H,26,31)
• InChI Key: IEWCMONEPGINFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC(=C4)C
• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-(m-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research on compounds with structural similarities often focuses on their synthesis and evaluation for biological activities. For example, compounds synthesized from visnaginone and khellinone have been investigated for their anti-inflammatory and analgesic properties, indicating the potential of structurally complex molecules in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Such studies underscore the importance of chemical synthesis in creating novel entities with potential therapeutic benefits.

Molecular Imaging Applications

Radiosynthesis of ligands for imaging the translocator protein (18 kDa) with PET highlights another research application area. Compounds designed with specific structural features enable the development of radiolabeled ligands for in vivo imaging, providing tools for medical diagnostics and research into disease mechanisms (Dollé et al., 2008).

Antimicrobial Studies

Compounds derived from specific chemical scaffolds are often evaluated for their antimicrobial properties. Research on pyrimidinone and oxazinone derivatives fused with thiophene rings using certain starting materials demonstrates this approach, where synthesized compounds are screened for antibacterial and antifungal activities, contributing to the search for new antimicrobial agents (Hossan et al., 2012).

Anticonvulsant Agents

The synthesis of S-acetamide derivatives of thiopyrimidine as potential anticonvulsant agents illustrates the exploration of novel compounds for neurological applications. Through chemical synthesis and pharmacological evaluation, researchers aim to identify new treatments for convulsive disorders (Severina et al., 2020).